![molecular formula C17H21N3O2 B2462177 4-phenyl-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)butanamide CAS No. 1797158-36-1](/img/structure/B2462177.png)
4-phenyl-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Angiotensin II Receptor Antagonism
4-phenyl-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)butanamide is structurally related to a series of potent angiotensin II receptor antagonists, particularly those in the 5-(biphenyl-4-ylmethyl)pyrazoles class. These compounds demonstrate significant in vitro and in vivo activity as angiotensin II antagonists, useful in treating hypertension and associated cardiovascular conditions (Almansa et al., 1997).
Heterocyclic Synthesis
The compound is relevant in the synthesis of heterocyclic compounds such as pyrazolo[1,5-a]pyrimidines, which are derived from reactions involving 1-phenyl-1,3-butanedione and amino-pyrazoles. These pyrazolo[1,5-a]pyrimidines have potential pharmacological applications (Maquestiau et al., 2010).
Polyfunctional Substituted Pyridine and Pyrazole Derivatives
It plays a role in the synthesis of new polyfunctionally substituted pyridine and pyrazole derivatives. These compounds have diverse biological and chemical applications due to their functional diversity and structural complexity (Hussein et al., 2008).
Catalytic Applications
Similar compounds have been used in the catalytic aroylation of pyrazolo[3,4-d]pyrimidines. Such catalytic processes are important in the synthesis of various organic compounds with potential pharmaceutical applications (Miyashita et al., 1990).
Antimicrobial Applications
Certain derivatives, including those structurally related to 4-phenyl-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)butanamide, have been studied for their antimicrobial activities. Such compounds have shown efficacy against various bacteria and fungi, indicating their potential as antimicrobial agents (Sarvaiya et al., 2019).
properties
IUPAC Name |
N-[1-(oxolan-3-yl)pyrazol-4-yl]-4-phenylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O2/c21-17(8-4-7-14-5-2-1-3-6-14)19-15-11-18-20(12-15)16-9-10-22-13-16/h1-3,5-6,11-12,16H,4,7-10,13H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZGMJTKFNRLGNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1N2C=C(C=N2)NC(=O)CCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.